Cas no 28097-22-5 (1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-)
28097-22-5 structure
Product Name:1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-
CAS No:28097-22-5
MF:C27H44O5
MW:448.635269165039
CID:279574
PubChem ID:193627
Update Time:2025-04-19
1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-
- 1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,
- 5-(2-Carboxy-1-methyl-4-oxocyclohexyl)-7a-methyl-1-(6-methylheptan-2-yl)octahydro-1H-indene-4-carboxylic acid
- Butenandt's dihydroacid
- 3-Oxo-6,7-seco-5beta-cholestane-6,7-dioic acid
- DTXSID80950832
- 28097-22-5
- 6,7-Secocholestane-6,7-dioic acid, 3-oxo-, (5alpha)-
-
- Inchi: 1S/C27H44O5/c1-16(2)7-6-8-17(3)19-9-10-20-23(25(31)32)21(12-14-26(19,20)4)27(5)13-11-18(28)15-22(27)24(29)30/h16-17,19-23H,6-15H2,1-5H3,(H,29,30)(H,31,32)/t17-,19-,20+,21?,22-,23?,26-,27-/m1/s1
- InChI Key: QZFBASCDCQFEPQ-OEXLHLOQSA-N
- SMILES: OC(C1C([C@@]2(C)CCC(C[C@@H]2C(=O)O)=O)CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 448.31902
- Monoisotopic Mass: 448.319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Density: 1.094
- Boiling Point: 589.7°Cat760mmHg
- Flash Point: 324.4°C
- Refractive Index: 1.515
- PSA: 91.67
1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
28097-22-5 (1H-Indene-4-carboxylicacid,5-[(1R,2R)-2-carboxy-1-methyl-4-oxocyclohexyl]-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-,(1R,3aS,4S,5S,7aR)-) Related Products
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